Cas no 74513-09-0 (1-Oxaspiro[4.5]decan-2-one, 6,10-dimethyl-3-methylene-)

• Product name: 1-Oxaspiro[4.5]decan-2-one, 6,10-dimethyl-3-methylene-
• CAS No: 74513-09-0
• MF: C₁₂H₁₈O₂
• MW: 194.27
• CID: 4168093

1-Oxaspiro[4.5]decan-2-one, 6,10-dimethyl-3-methylene- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]decan-2-one, 6,10-dimethyl-3-methylene-

Additional information on 1-Oxaspiro[4.5]decan-2-one, 6,10-dimethyl-3-methylene-

1-Oxaspiro[4.5]decan-2-one, 6,10-dimethyl-3-methylene: A Comprehensive Overview

1-Oxaspiro[4.5]decan-2-one, 6,10-dimethyl-3-methylene (CAS No 74513-09-0) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom—in this case, an oxygen atom. The structure of 1-Oxaspiro[4.5]decan-2-one is further distinguished by the presence of methyl groups at positions 6 and 10, as well as a methylene group at position 3. These substituents contribute to its distinct chemical properties and potential applications.

The synthesis of CAS No 74513-09-0 involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and greater purity in the production of this compound. For instance, researchers have explored the use of ring-closing metathesis to construct the spiro ring system efficiently. This approach not only simplifies the synthesis process but also opens up possibilities for modifying the substituents on the rings to tailor the compound's properties for specific applications.

One of the most intriguing aspects of 1-Oxaspiro[4.5]decan-2-one, 6,10-dimethyl-3-methylene is its electronic structure. The spiro arrangement creates a unique conjugation pattern that influences its reactivity and stability. Studies have shown that this compound exhibits interesting fluorescence properties under certain conditions, making it a potential candidate for applications in optoelectronics and sensing technologies. Furthermore, the presence of methyl groups enhances its thermal stability, which is crucial for high-temperature applications.

In terms of biological activity, CAS No 74513-09-0 has been subjected to preliminary screening for its potential as a drug candidate. Early results suggest that it may possess moderate inhibitory activity against certain enzymes, although further studies are required to validate these findings. The compound's structure also raises questions about its ability to interact with biological membranes or proteins, which could be explored in future research.

From an industrial perspective, 1-Oxaspiro[4.5]decan-2-one has shown promise as a building block for more complex molecules. Its rigid spiro structure can serve as a scaffold for constructing advanced materials with tailored mechanical or electronic properties. For example, researchers have proposed using this compound as a precursor for high-performance polymers or as a component in self-healing materials due to its unique bonding characteristics.

Recent advancements in computational chemistry have provided deeper insights into the electronic and structural properties of CAS No 74513-09-0. High-level quantum mechanical calculations have revealed that the methylene group at position 3 plays a critical role in stabilizing certain transition states during chemical reactions involving this compound. This understanding could pave the way for more efficient catalytic processes or selective reaction pathways.

In conclusion, 1-Oxaspiro[4.5]decan-2-one, 6,10-dimethyl-3-methylene (CAS No 74513-09-0) is a versatile compound with a rich structural framework that offers numerous opportunities for exploration and application across multiple disciplines. As research continues to uncover its potential, this compound is poised to make significant contributions to fields ranging from materials science to pharmacology.